Cas no 1807025-77-9 (4-Chloro-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1807025-77-9
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4808439
• Update Time: 2023-08-18

4-Chloro-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-5-3(1-15)2-16-6(7(10)11)4(5)8(12,13)14/h2,7H
• InChI Key： QXROGTUXQSYIGV-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7